Landiolol hydrochloride

Description

Landiolol hydrochloride is a medication primarily used to treat tachycardia and arrhythmias by lowering the heart rate . Marketed under the brand name Onoact, it is a beta-adrenergic blocker with ultra-short-acting properties . Specifically, it functions as a β1-superselective intravenous adrenergic antagonist . Landiolol hydrochloride's rapid onset and short elimination half-life (3 to 4 minutes) allow for quick heart rate reduction with minimal impact on blood pressure or myocardial contractility . It has been approved for medical use in Japan since 2002, in Canada in November 2023, and in the United States in November 2024 .

As an antiarrhythmic agent, landiolol is indicated for supraventricular tachycardia and rapid control of ventricular rate in conditions like atrial fibrillation or flutter, particularly in perioperative or postoperative settings . It is also used for non-compensatory sinus tachycardia when rapid heart rate intervention is needed . Landiolol's action involves selectively blocking β1-adrenoreceptors in the heart, which inhibits the effects of catecholamines like adrenaline and noradrenaline, reducing heart rate and slowing AV node conduction . The selectivity of landiolol for β1-receptor blockade is notably higher than that of metoprolol and esmolol .

Landiolol is rapidly metabolized into an inactive form by carboxylesterase in the liver and pseudocholinesterase in the plasma . Chemically, landiolol hydrochloride is a white to off-white powder, very soluble in water and methanol but practically insoluble in ether . Its molecular weight is approximately 546.1 g/mol .

• CAS No.: 144481-98-1
• Product Name: Landiolol hydrochloride
• Molecular Formula: C25H41Cl2N3O8
• Molecular Weight: 582.5 g/mol
• IUPAC Name: [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl 3-[4-[(2S)-2-hydroxy-3-[2-(morpholine-4-carbonylamino)ethylamino]propoxy]phenyl]propanoate;dihydrochloride
• Standard InChI: InChI=1S/C25H39N3O8.2ClH/c1-25(2)35-18-22(36-25)17-34-23(30)8-5-19-3-6-21(7-4-19)33-16-20(29)15-26-9-10-27-24(31)28-11-13-32-14-12-28;;/h3-4,6-7,20,22,26,29H,5,8-18H2,1-2H3,(H,27,31);2*1H/t20-,22+;;/m0../s1
• Standard InChIKey: NUWRTXXADFFSMZ-ULXOMSGMSA-N
• SMILES: CC1(OCC(O1)COC(=O)CCC2=CC=C(C=C2)OCC(CNCCNC(=O)N3CCOCC3)O)C.Cl
• Canonical SMILES: CC1(OCC(O1)COC(=O)CCC2=CC=C(C=C2)OCC(CNCCNC(=O)N3CCOCC3)O)C.Cl.Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: Landiolol Hydrochloride; 4-[(2S)-2-Hydroxy-3-[[2-[(4-morpholinylcarbonyl)amino]ethyl]amino]propoxy]benzenepropanoic Acid [(4S)-2,2-Dimethyl-1,3-dioxolan-4-yl]methyl Ester Hydrochloride
• PubChem Compound: 129711628
• Last Modified: Aug 15 2023